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Cibinetide (also known as ARA-290) is an 11-amino acid peptide synthetically derived from the helix B

surface of EPO [1] [2]. Its unique effects are mediated through a specific receptor system.

¢ Receptor Specificity: Cibinetide selectively activates the innate repair receptor (IRR), a
heterodimer composed of the erythropoietin receptor (EPOR) and the 3-common receptor (CD131)
[31[4] [2].

o Key Differentiator: Unlike full-length EPO, cibinetide does not activate the EPOR homodimer
responsible for red blood cell production [3] [1]. This separation of function is its primary therapeutic
advantage, eliminating risks like increased hematocrit and thrombosis associated with EPO therapy
[1].

¢ Downstream Signaling and Effects: IRR activation triggers several intracellular signaling pathways
(including JAK2) that lead to [3] [1] [5]:

o Inhibition of the NF-kB p65 subunit, reducing the production of pro-inflammatory cytokines.
o Activation of cellular survival pathways and a reduction in apoptosis.
o Decreased oxidative stress.

The diagram below illustrates this targeted signaling pathway.
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Therapeutic Applications & Key Experimental Data

Cibinetide has demonstrated efficacy across various preclinical models of disease, with several applications

advancing into human clinical trials.

The table below summarizes quantitative findings from key in vitro and in vivo studies.

Model/Condition Experimental Details Key Results & Quantitative Findings
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| Experimental Colitis (Mouse) [3] | DSS-induced colitis; treatment with cibinetide or EPO after disease
establishment. | « Improved survival & weight gain. * Reduced infiltration of myeloid cells (neutrophils,
monocytes). * | pro-inflammatory cytokines (TNF, IL-6, IL-1f3). * Reduced anemia from intestinal
bleeding. | | Ischemic Hindlimb (Mouse) [4] | Critical Limb Ischemia (CLI); ECFC transplantation
with/without cibinetide. | + Enhanced blood flow recovery (79.2% with ECFC+Cibinetide vs. 53.0%
control). « Increased capillary density in ischemic muscle. * Improved ECFC homing to ischemic site. | |
Retinal Ischemia (Mouse) [5] | Model of retinal ischemia; ECFC transplantation with cibinetide. | °
Enhanced ECFC-mediated vascular regeneration. ¢ | inflammatory mediators (IL-1f3, TNF-a) in retina.
* Improved survival & homing of transplanted stem cells. | | Diabetic Neuropathy (Human) [1] | Clinical
trials in patients. | * Reduced neuropathic pain. * Promoted small fiber nerve regeneration. | |
Sarcoidosis Neuropathy (Human) [1] [5] | Clinical trials in patients. | « Improved nerve function and
quality of life. » Increased corneal nerve fiber density. | | Endothelial Cells (in vitro) [4] | ECFCs exposed
to H202 oxidative stress. | * Increased cell survival (77.1% at 1000 ng/mL). « Enhanced proliferation
(136.4% at 100 ng/mL). * Promoted cell motility. | | Pancreatic Islets (in vitro) [4] | Islets from diabetic
GK rats. | « Improved glucose-stimulated insulin secretion (2.7-fold increase). ¢ Increased glucose

oxidation & ATP production. |

Detailed Experimental Protocol: DSS-Colitis Model

The protocol from one of the key studies [3] provides a robust example of in vivo testing for anti-

inflammatory efficacy:

¢ Disease Induction: Administer 3% Dextran Sulphate Sodium (DSS) in the drinking water of
C57BL/6N mice for 7 days.
o Treatment Phase: From day 8 to day 14, switch to normal water and initiate daily intraperitoneal
injections with either:
o Solvent control (e.g., PBS)
o Cibinetide
o Full-length EPO (as a comparator)
¢ Endpoint Analysis (Day 14):
o Clinical Scoring: Monitor body weight, survival, and fecal hemoglobin.
o Histopathology: Analyze colon tissue for integrity, immune cell infiltration, and damage using a
standardized colitis score.
o Immune Cell Profiling: Use flow cytometry on lamina propria cells to quantify neutrophils,
monocytes, macrophages, and T-cell subsets.
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o Cytokine/Chemokine Measurement: Quantify levels of TNF, IL-6, IL-1[3, Ccl2, Ccl3, etc., from
sorted immune cells or tissue homogenates via ELISA or RT-PCR.

o Signaling Analysis: Assess NF-kB p65 binding activity in sorted macrophages via assays like
EMSA.

The workflow of this protocol is visualized below.
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Safety and Developmental Status

o Safety Profile: Clinical trials have reported that cibinetide is generally well-tolerated [1]. The most
common side effects are mild and transient, including headache, dizziness, nausea, and injection site
reactions. Crucially, and by design, it does not increase hematocrit or hemoglobin levels, eliminating
the cardiovascular risks associated with EPO [1].

e Current Status: As of the latest information, cibinetide remains an investigational drug and has
not yet received full regulatory approval for medical use [1]. It has progressed through Phase Il and Il
clinical trials for conditions like diabetic neuropathy and sarcoidosis-associated neuropathy [1] [5].

Conclusion for Researchers

Cibinetide represents a novel approach to treating tissue injury and chronic inflammation by harnessing the
body's innate repair mechanisms. Its precise targeting of the IRR offers a favorable safety profile. Promising
preclinical data across a range of conditions, supported by positive early clinical results in neuropathy,

warrants continued investigation to fully establish its therapeutic potential and long-term safety.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b523699#cibinetide-tissue-protective-effects-review]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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